Cas no 124522-52-7 (2-Pyridinecarboxamide, N-(2-benzoylphenyl)-)

• Product Name: 2-Pyridinecarboxamide, N-(2-benzoylphenyl)-
• CAS No: 124522-52-7
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• MDL: MFCD00756959
• CID: 1216489
• PubChem ID: 607429
• Update Time: 2025-10-30

2-Pyridinecarboxamide, N-(2-benzoylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N-(2-benzoylphenyl)-
• N-(2-benzoylphenyl)pyridine-2-carboxamide
• Oprea1_810862
• SR-01000357444
• 124522-52-7
• SCHEMBL7096092
• STK326591
• DTXSID10345833
• N-(2-Benzoylphenyl)-2-pyridinecarboxamide #
• SR-01000357444-1
• Oprea1_669266
• 2-Pyridinecarboxamide, N-(2'-benzoylphenyl)-
• N-(2-Benzoylphenyl)-2-pyridinecarboxamide
• N-(2-pyridinecarbonyl)-o-aminobenzophenone
• YSMRJHHJXKEKFX-UHFFFAOYSA-N
• A1-05902
• AKOS000716447
• N-[2-(phenylcarbonyl)phenyl]pyridine-2-carboxamide

• MDL： MFCD00756959
• Inchi： 1S/C19H14N2O2/c22-18(14-8-2-1-3-9-14)15-10-4-5-11-16(15)21-19(23)17-12-6-7-13-20-17/h1-13H,(H,21,23)
• InChI Key： YSMRJHHJXKEKFX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC=C1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 302.10562
• Monoisotopic Mass: 302.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Pyridinecarboxamide, N-(2-benzoylphenyl)-

Recent Advances in the Study of 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- (CAS: 124522-52-7)

The compound 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- (CAS: 124522-52-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and benzoylphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- exhibits selective inhibition against specific kinase targets, suggesting its utility in targeted therapy. Researchers have employed molecular docking and kinetic assays to elucidate its binding affinity and inhibitory kinetics, revealing a competitive inhibition pattern.

In addition to its kinase inhibitory activity, recent research has explored the compound's anti-inflammatory and analgesic properties. Animal models of inflammation and pain have shown that administration of 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- leads to a significant reduction in pro-inflammatory cytokines and pain-related behaviors. These findings are particularly relevant for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthesis and optimization of 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- have also been a focus of recent studies. Advances in green chemistry have enabled more efficient and environmentally friendly synthetic routes, reducing the use of hazardous reagents and improving yields. Structural-activity relationship (SAR) studies have further identified key modifications that enhance the compound's bioavailability and therapeutic index, paving the way for next-generation derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-Pyridinecarboxamide, N-(2-benzoylphenyl)-. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future research. Ongoing preclinical studies are expected to provide more comprehensive data on its safety and efficacy, which will be crucial for advancing this compound into clinical trials.

In conclusion, 2-Pyridinecarboxamide, N-(2-benzoylphenyl)- (CAS: 124522-52-7) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with recent advancements in synthesis and optimization, highlight its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and contribute to the development of innovative treatments for various diseases.